Cas no 58443-06-4 (2-Propoxypyridin-3-amine)

2-Propoxypyridin-3-amine structure
2-Propoxypyridin-3-amine structure
Product Name:2-Propoxypyridin-3-amine
CAS No:58443-06-4
MF:C8H12N2O
MW:152.193681716919
MDL:MFCD11597321
CID:1036192
PubChem ID:28317629
Update Time:2025-04-20

2-Propoxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Propoxypyridin-3-amine
    • CHEMBL3277159
    • EN300-1263394
    • 2-Propoxy-3-pyridinamine
    • DB-365293
    • AKOS009396383
    • CS-0298033
    • A869451
    • SB76666
    • DTXSID50651283
    • SCHEMBL1936652
    • 58443-06-4
    • MDL: MFCD11597321
    • Inchi: 1S/C8H12N2O/c1-2-6-11-8-7(9)4-3-5-10-8/h3-5H,2,6,9H2,1H3
    • InChI Key: UHUAVVAPKPZZQM-UHFFFAOYSA-N
    • SMILES: O(C1C(=CC=CN=1)N)CCC

Computed Properties

  • Exact Mass: 152.094963011g/mol
  • Monoisotopic Mass: 152.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 48.1Ų

Experimental Properties

  • Density: 1.072
  • Boiling Point: 270 ºC
  • Flash Point: 117 ºC

2-Propoxypyridin-3-amine Pricemore >>

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